Cas no 16526-56-0 (C2-Methyladenosine)

• Product Name: C2-Methyladenosine
• CAS No: 16526-56-0
• Molecular Formula: C₁₁H₁₅N₅O₄
• Molecular Weight: 281.2679
• MDL: MFCD22380880
• CID: 141262
• PubChem ID: 459890

C2-Methyladenosine Properties

Names and Identifiers

• Adenosine, 2-methyl-
• 2-Methyladenosine
• 2-C-methyladenosine
• 2-Methyladenosin
• 2-Methyl-adenosin
• 2-methyl-adenosine
• AKOS030568109
• (2R,3R,4S,5R)-2-(6-amino-2-methyl-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• m(2)a
• NSC 93499
• AMY31028
• 16526-56-0
• BDBM50368901
• (2R,3R,4S,5R)-2-(6-amino-2-methylpurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• CHEMBL608348
• CHEMBL2347288
• C2-Methyladenosine
• (2R,3R,4S,5R)-2-(6-amino-2-methyl-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• CHEBI:19688
• (2R,3R,4S,5R)-2-(6-Amino-2-methyl-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• SCHEMBL41422
• 2-methyl adenosine
• TS-10236
• DTXSID30937052
• Adenosine, 2-methyl-(8CI)(9CI)
• Adenosine, 2-methyl-(8CI)

• MDL： MFCD22380880
• InChIKey： IQZWKGWOBPJWMX-IOSLPCCCSA-N
• Inchi： InChI=1S/C11H15N5O4/c1-4-14-9(12)6-10(15-4)16(3-13-6)11-8(19)7(18)5(2-17)20-11/h3,5,7-8,11,17-19H,2H2,1H3,(H2,12,14,15)/t5-,7-,8-,11-/m1/s1
• SMILES： OC[C@H]1O[C@@H](N2C=NC3=C(N=C(N=C23)C)N)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 281.11255
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 281.112404
• Heavy Atom Count: 20
• Complexity: 362
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _0.6
• Topological Polar Surface Area: 140

Experimental Properties

• LogP: -1.09040
• PSA: 139.54
• Refractive Index: 1.856
• Boiling Point: 517.8°Cat760mmHg
• Flash Point: 266.9°C
• Density: 1.96